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Compound of Interest

Compound Name: 2,5-Dichlorobenzaldehyde

Cat. No.: B1346813

An In-depth Technical Guide to the Chemical Reactivity of the Aldehyde Group in 2,5-
Dichlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Dichlorobenzaldehyde is an aromatic aldehyde featuring a benzene ring substituted with
two chlorine atoms and a formyl group. This technical guide provides a comprehensive
overview of the chemical reactivity of the aldehyde functional group in this molecule. The
presence of the electron-withdrawing chlorine atoms significantly influences the electrophilicity
of the carbonyl carbon, making it a versatile intermediate in organic synthesis for
pharmaceuticals, agrochemicals, and fine chemicals. This document details key reactions such
as oxidation, reduction, nucleophilic addition, and condensation, supported by quantitative
data, detailed experimental protocols, and logical workflow diagrams.

Introduction to 2,5-Dichlorobenzaldehyde

2,5-Dichlorobenzaldehyde (C7H4ClI20) is a solid at room temperature, appearing as white to
cream-colored crystals or powder. The core of its chemical behavior lies in the aldehyde (-
CHO) group, which is attached to a dichlorinated benzene ring. The two chlorine atoms at
positions 2 and 5 are strongly electron-withdrawing. This inductive effect increases the partial
positive charge on the carbonyl carbon, enhancing its susceptibility to nucleophilic attack
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compared to unsubstituted benzaldehyde. This heightened reactivity makes it a valuable
building block in synthetic chemistry.

Physicochemical Properties

A summary of key physicochemical properties for 2,5-Dichlorobenzaldehyde is presented

below.
Property Value Reference
Molecular Formula C7H4CI20
Molecular Weight 175.01 g/mol
Appearance White to cream crystals or
powder
Melting Point 53.5-59.5 °C
Assay (Purity) >96%
CAS Number 6361-23-5

Core Reactivity of the Aldehyde Group

The aldehyde group in 2,5-Dichlorobenzaldehyde is the primary site of chemical
transformations, participating in a wide array of reactions typical of aromatic aldehydes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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